Cas no 418785-68-9 (4-fluoro-N-(furan-2-ylmethyl)-2-methylaniline)

• Product Name: 4-fluoro-N-(furan-2-ylmethyl)-2-methylaniline
• CAS No: 418785-68-9
• MF: C₁₂H₁₂FNO
• MW: 205.228186607361
• MDL: MFCD01135302
• CID: 3095695
• PubChem ID: 2852805
• Update Time: 2025-10-28

4-fluoro-N-(furan-2-ylmethyl)-2-methylaniline Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N-(furan-2-ylmethyl)-2-methylaniline
• 4-Fluoro-N-(2-furylmethyl)-2-methylaniline
• AKOS000242505
• CS-0160882
• 4-fluoro-N-[(furan-2-yl)methyl]-2-methylaniline
• Oprea1_233733
• AS-76636
• Z334950922
• SR-01000213369
• SR-01000213369-1
• D95130
• 418785-68-9
• EN300-33000
• MFCD01135302
• 4-fluoro-N-((furan-2-yl)methyl)-2-methylaniline
• 101-480-5
• TRA78568

• MDL： MFCD01135302
• Inchi： 1S/C12H12FNO/c1-9-7-10(13)4-5-12(9)14-8-11-3-2-6-15-11/h2-7,14H,8H2,1H3
• InChI Key： MAYDRJROPUTKBT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C)C=1)NCC1=CC=CO1

Computed Properties

• Exact Mass: 205.090292168g/mol
• Monoisotopic Mass: 205.090292168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 25.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on 4-fluoro-N-(furan-2-ylmethyl)-2-methylaniline

Recent Advances in the Study of 4-fluoro-N-(furan-2-ylmethyl)-2-methylaniline (CAS: 418785-68-9) and Its Applications in Chemical Biology and Medicine

The compound 4-fluoro-N-(furan-2-ylmethyl)-2-methylaniline (CAS: 418785-68-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest studies focusing on this compound, its synthesis, biological activities, and possible implications for drug development.

Recent literature highlights the role of 4-fluoro-N-(furan-2-ylmethyl)-2-methylaniline as a key intermediate in the synthesis of novel bioactive molecules. Its structural motif, combining a fluorinated aniline with a furan ring, offers a versatile scaffold for the design of small-molecule inhibitors targeting various enzymes and receptors. Studies have demonstrated its utility in the development of compounds with anti-inflammatory, antimicrobial, and anticancer properties.

One of the most promising applications of this compound lies in its potential as a precursor for kinase inhibitors. Kinases play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer and autoimmune disorders. Researchers have synthesized derivatives of 4-fluoro-N-(furan-2-ylmethyl)-2-methylaniline and evaluated their inhibitory effects on specific kinases, with some showing nanomolar potency and high selectivity.

In addition to its role in kinase inhibition, recent studies have explored the compound's interactions with other biological targets. For instance, molecular docking simulations and in vitro assays have revealed its affinity for certain G-protein-coupled receptors (GPCRs), suggesting potential applications in neuropharmacology. These findings open new avenues for the development of therapeutics targeting neurological and psychiatric conditions.

The synthesis of 4-fluoro-N-(furan-2-ylmethyl)-2-methylaniline has also been optimized in recent years, with researchers developing more efficient and environmentally friendly protocols. Green chemistry approaches, such as the use of catalytic systems and solvent-free conditions, have been employed to improve yield and reduce waste. These advancements are crucial for scaling up production and facilitating further pharmacological studies.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 4-fluoro-N-(furan-2-ylmethyl)-2-methylaniline. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Future research should focus on structure-activity relationship (SAR) studies to optimize the compound's pharmacological profile and enhance its therapeutic potential.

In conclusion, 4-fluoro-N-(furan-2-ylmethyl)-2-methylaniline (CAS: 418785-68-9) represents a valuable scaffold in medicinal chemistry, with diverse applications in drug discovery. Its unique structural features and demonstrated biological activities make it a promising candidate for the development of novel therapeutics. Continued research and collaboration across disciplines will be essential to fully realize its potential in addressing unmet medical needs.